3-Cyano-5-[4-(pyrrolidinylsulfonyl)phenyl]phenol, 95%

• IUPAC Name: 3-hydroxy-5-(4-pyrrolidin-1-ylsulfonylphenyl)benzonitrile
• InChI: InChI=1S/C17H16N2O3S/c18-12-13-9-15(11-16(20)10-13)14-3-5-17(6-4-14)23(21,22)19-7-1-2-8-19/h3-6,9-11,20H,1-2,7-8H2
• InChI Key: IEDAWFFBXPZISH-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)C3=CC(=CC(=C3)C#N)O
• Molecular Formula: C17H16N2O3S
• DSSTOX Substance ID: DTXSID40685017
• Molecular Weight: 328.4 g/mol
• CAS RN: 1261907-02-1

Description

3-Cyano-5-[4-(pyrrolidinylsulfonyl)phenyl]phenol, 95% (3-C5PPSP) is a synthetic compound that has been used in a variety of scientific research applications. It is a type of phenol derivative, and is known for its ability to interact with proteins and other molecules. It has been used extensively in biochemical and physiological research, as well as in laboratory experiments.

Mechanism of Action

3-Cyano-5-[4-(pyrrolidinylsulfonyl)phenyl]phenol, 95% is known to interact with proteins and other molecules, and this interaction is thought to be mediated by hydrogen bonding. This interaction is believed to be responsible for the observed biochemical and physiological effects of the compound.
Biochemical and Physiological Effects
3-Cyano-5-[4-(pyrrolidinylsulfonyl)phenyl]phenol, 95% has been found to have a variety of biochemical and physiological effects. It has been found to affect cell proliferation and cell metabolism, as well as to modulate the activity of certain enzymes. It has also been found to affect the expression of certain genes, and to alter the activity of certain proteins.

Advantages and Limitations for Lab Experiments

3-Cyano-5-[4-(pyrrolidinylsulfonyl)phenyl]phenol, 95% has several advantages for laboratory experiments. It is a relatively stable compound, and is relatively easy to synthesize and purify. Additionally, it has a high affinity for proteins and other molecules, making it useful for studying their interactions. However, it is also known to be toxic at high concentrations, so care should be taken when using it in experiments.

Future Directions

There are a number of potential future directions for 3-Cyano-5-[4-(pyrrolidinylsulfonyl)phenyl]phenol, 95%. It could be used to study the interactions between proteins and other molecules in greater detail, as well as to study the effects of compounds on cells and tissues. It could also be used to study the effects of compounds on gene expression and protein activity. Additionally, it could be used in drug discovery and development, as it has been shown to modulate the activity of certain enzymes. Finally, it could be used to study the effects of environmental pollutants on cells and tissues.

Synthesis Methods

3-Cyano-5-[4-(pyrrolidinylsulfonyl)phenyl]phenol, 95% is synthesized from 4-(pyrrolidinylsulfonyl)phenol, which is reacted with cyanide in the presence of a base. This reaction results in the formation of 3-Cyano-5-[4-(pyrrolidinylsulfonyl)phenyl]phenol, 95%, which can then be isolated and purified to a 95% purity.

Scientific Research Applications

3-Cyano-5-[4-(pyrrolidinylsulfonyl)phenyl]phenol, 95% has been used in a variety of scientific research applications. It has been used to study the interactions between proteins and other molecules, as well as to study the biochemical and physiological effects of compounds on cells. It has also been used in laboratory experiments to study the effects of different compounds on cells.